5-methyl-1-phenyl-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C17H13F3N4O2
• Molecular Weight: 362.31 g/mol
• IUPAC Name: 5-methyl-1-phenyl-N-[3-(trifluoromethoxy)phenyl]triazole-4-carboxamide
• InChI: InChI=1S/C17H13F3N4O2/c1-11-15(22-23-24(11)13-7-3-2-4-8-13)16(25)21-12-6-5-9-14(10-12)26-17(18,19)20/h2-10H,1H3,(H,21,25)
• InChI Key: QZFXHNURLDQVBG-UHFFFAOYSA-N
• SMILES: CC1=C(N=NN1C2=CC=CC=C2)C(=O)NC3=CC(=CC=C3)OC(F)(F)F

Description

5-methyl-1-phenyl-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide is a chemical compound that belongs to the class of triazole-based compounds. It has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.

Scientific Research Applications

5-methyl-1-phenyl-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. It has been shown to exhibit inhibitory activity against several enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. It has also been shown to have potential as an antitumor agent, with studies demonstrating its ability to induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of 5-methyl-1-phenyl-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide is not fully understood. However, studies have suggested that it may act as an inhibitor of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. It has also been shown to induce apoptosis in cancer cells, possibly through the activation of caspases.
Biochemical and Physiological Effects
5-methyl-1-phenyl-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide has been shown to exhibit inhibitory activity against several enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. It has also been shown to have potential as an antitumor agent, with studies demonstrating its ability to induce apoptosis in cancer cells. However, further research is needed to fully understand the biochemical and physiological effects of the compound.

Advantages and Limitations for Lab Experiments

One advantage of using 5-methyl-1-phenyl-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide in lab experiments is its potential as an inhibitor of various enzymes, which could be useful in studying their functions. Additionally, its potential as an antitumor agent could make it a useful tool in cancer research. However, the compound's mechanism of action is not fully understood, and further research is needed to fully understand its effects.

Future Directions

There are several potential future directions for research on 5-methyl-1-phenyl-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide. One area of interest is its potential as an antitumor agent, and further studies could investigate its efficacy in different types of cancer cells. Additionally, the compound's potential as an inhibitor of various enzymes could be further explored, with studies focusing on its effects on specific enzymes. Finally, the mechanism of action of the compound could be further investigated to better understand its biochemical and physiological effects.

Synthesis Methods

The synthesis of 5-methyl-1-phenyl-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide involves the reaction of 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid with 3-(trifluoromethoxy)aniline in the presence of a coupling reagent such as N,N'-diisopropylcarbodiimide (DIC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction is typically carried out in an organic solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified by column chromatography or recrystallization.